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Compound of Interest

Compound Name: 2-Amino-4-methylbenzonitrile

Cat. No.: B1273660

A Technical Overview of 2-Amino-4-
methylbenzonitrile

This guide provides an in-depth look at the molecular structure and properties of 2-Amino-4-
methylbenzonitrile, a chemical compound relevant to researchers and professionals in drug
development and chemical synthesis.

Molecular Properties and Identification

2-Amino-4-methylbenzonitrile is an aromatic organic compound featuring a benzene ring
substituted with an amino group, a methyl group, and a nitrile group. Its chemical properties
and identifiers are summarized below.
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Property Value Source
Molecular Weight 132.16 g/mol [1112][3]
Molecular Formula CsHsN:2 [21[4]
IUPAC Name 2-amino-4-methylbenzonitrile [2][4]
CAS Number 26830-96-6 [1][2][4]
SMILES String Cclccc(C#N)c(N)cl [1][3]
Melting Point 91-95 °C [1]14]

3-Amino-4-cyanotoluene, 2-
Synonyms Cyano-5-methylaniline, 6- [4115]
Cyano-m-toluidine

Molecular Structure

The structural formula of 2-Amino-4-methylbenzonitrile consists of a central benzene ring. A
nitrile group (-C=N) is located at position 1, an amino group (-NH2) at position 2, and a methyl
group (-CHs) at position 4.

Molecular structure of 2-Amino-4-methylbenzonitrile.

Experimental Protocols

Detailed experimental protocols for the structural elucidation or synthesis of 2-Amino-4-
methylbenzonitrile are not provided in this document. The determination of molecular
structure and weight for compounds of this nature typically involves standard analytical
techniques such as:

e Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, providing a
precise molecular weight.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
determine the chemical environment of the hydrogen and carbon atoms, respectively, which
allows for the elucidation of the molecular structure.
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« Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule, such as
the nitrile (C=N) and amino (N-H) stretches.

The synthesis of this compound has been referenced in the context of producing racemic
aminoquinolines, which are potential acetylcholinesterase (AChE) inhibitors, and 7-methyl-4-
(phenylamino)quinazoline-2(1H)-selone.[1] Researchers requiring specific synthetic or
analytical procedures should consult specialized chemical synthesis and analysis literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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